Cas no 216060-33-2 (Benzenamine,3-methyl-4-(2-pyrimidinyl)-)
216060-33-2 structure
Product Name:Benzenamine,3-methyl-4-(2-pyrimidinyl)-
CAS No:216060-33-2
MF:C11H11N3
MW:185.225141763687
CID:243234
PubChem ID:45117403
Update Time:2025-04-19
Benzenamine,3-methyl-4-(2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-methyl-4-(2-pyrimidinyl)-
- Benzenamine, 3-methyl-4-(2-pyrimidinyl)- (9CI)
- 3-methyl-4-pyrimidin-2-ylaniline
- SCHEMBL8118214
- DTXSID00668604
- 3-Methyl-4-(pyrimidin-2-yl)aniline
- 216060-33-2
-
- Inchi: 1S/C11H11N3/c1-8-7-9(12)3-4-10(8)11-13-5-2-6-14-11/h2-7H,12H2,1H3
- InChI Key: RVDVHSPEPYZRSQ-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1C1C=CC(=CC=1C)N
Computed Properties
- Exact Mass: 185.09543
- Monoisotopic Mass: 185.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 51.8
Benzenamine,3-methyl-4-(2-pyrimidinyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
216060-33-2 (Benzenamine,3-methyl-4-(2-pyrimidinyl)-) Related Products
- 69491-57-2(4-(pyrimidin-2-yl)aniline)
- 69491-56-1(3-Pyrimidin-2-ylaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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